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Compound of Interest

2'-Hydroxy-5'-
Compound Name:
methoxyacetophenone

Cat. No.: B048926

Essential Safety and Handling Guide for 2'-
Hydroxy-5'-methoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2'-Hydroxy-5'-methoxyacetophenone (CAS No. 705-15-7).
Adherence to these guidelines is critical for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and Safety Data

2'-Hydroxy-5'-methoxyacetophenone is a yellow crystalline powder that poses several health
risks. It is crucial to be fully aware of its hazards before handling.[1]

Hazard Summary:
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Hazard Statement

GHS Classification

Causes skin irritation

Skin Corrosion/Irritation, Category 2

Causes serious eye damage

Serious Eye Damage/Eye Irritation, Category 1

May cause respiratory irritation

Specific target organ toxicity — single exposure,

Category 3
Quantitative Data:
Property Value
Molecular Formula CoH1003
Molecular Weight 166.17 g/mol
Appearance Yellow crystalline powder[1][2]
Melting Point 48-54 °C[3]
Flash Point 113 °C (235.4 °F) - closed cup[4]
Acute Toxicity No data available

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure to 2'-Hydroxy-5'-

methoxyacetophenone. The following PPE is mandatory when handling this chemical.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6234562.htm
https://www.chemimpex.com/products/25769
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b048926?utm_src=pdf-body
https://www.benchchem.com/product/b048926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Butyl rubber or Neoprene
gloves. For incidental contact,
double-gloving with nitrile
gloves may be acceptable, but
they provide poor resistance to
ketones and aromatic
hydrocarbons for prolonged
contact.[3][4][5][6]

Protects against skin irritation
and absorption. Butyl rubber
offers superior resistance to
ketones.[5][6]

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause serious eye

damage.

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher, used in a well-

ventilated area or fume hood.

Prevents inhalation of the
powder, which can cause

respiratory irritation.[4]

Body Protection

A flame-retardant lab coat,
long pants, and closed-toe

shoes.

Protects skin from accidental

spills and contamination.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2'-Hydroxy-5'-methoxyacetophenone is essential to

minimize risk.

Workflow for Handling 2'-Hydroxy-5'-methoxyacetophenone:

Caption: Workflow for the safe handling of 2'-Hydroxy-5'-methoxyacetophenone.

Detailed Protocol:

e Preparation:

o Don Full PPE: Before entering the designated handling area, put on all required PPE as

specified in the table above.
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o Prepare Fume Hood: Ensure the chemical fume hood is functioning correctly. Cover the
work surface with absorbent, disposable bench paper.

e Handling:

o Retrieve from Storage: Obtain the chemical from its designated storage location. This
compound should be stored in a cool, dry, well-ventilated area, away from light and
incompatible materials such as strong oxidizing agents, bases, acid anhydrides, and acid
chlorides.

o Weighing: All weighing and handling of the solid material must be conducted within a
chemical fume hood to prevent inhalation of dust. Use a tared, sealed container to
transport the chemical to the balance if it is located outside the fume hood.

o Experimental Use: This compound is often used in organic synthesis. For example, in the
preparation of substituted chromanone and chromone derivatives.[1] All experimental
procedures should be carried out in a fume hood.

o Cleanup and Decontamination:

o Decontaminate Work Area: After use, decontaminate all surfaces, glassware, and
equipment with an appropriate solvent (e.g., ethanol) followed by soap and water.

o Spill Response: In case of a small spill, carefully sweep up the solid material, avoiding
dust generation, and place it in a labeled, sealed container for hazardous waste. For larger
spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 2'-Hydroxy-5'-methoxyacetophenone and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a
Unused/Expired Chemical clearly labeled, sealed container. Do not mix

with other waste streams.

Contaminated Labware (gloves, bench paper, Place in a designated, sealed hazardous waste

etc.) bag or container.

) Collect in a labeled, sealed container for
Contaminated Solvents )
halogenated or aromatic solvent waste.

All waste must be disposed of through your institution's Environmental Health and Safety
(EHS) office or equivalent authority. Do not dispose of this chemical down the drain or in
regular trash.[7][8]

By adhering to these detailed procedures, you can significantly mitigate the risks associated
with handling 2'-Hydroxy-5'-methoxyacetophenone and maintain a safe and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2'-Hydroxy-5-methoxyacetophenone | 705-15-7 [chemicalbook.com]
e 2. chemimpex.com [chemimpex.com]

e 3. gloves.com [gloves.com]

o 4. safety.fsu.edu [safety.fsu.edu]

e 5. Hand Protection | Chemical Resistant Butyl/Viton(R) Gloves | All Safety Products
[allsafetyproducts.com]

6. esafetysupplies.com [esafetysupplies.com]

7. assets.thermofisher.com [assets.thermofisher.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19216~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2002:44:08~~2-Hydroxy-5-methoxyacetophenone~~
https://labchem-wako.fujifilm.com/sds/W01W0232-2964JGHEEN.pdf
https://www.benchchem.com/product/b048926?utm_src=pdf-body
https://www.benchchem.com/product/b048926?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6234562.htm
https://www.chemimpex.com/products/25769
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.allsafetyproducts.com/chemical-resistant-butyl-viton-gloves.html
https://www.allsafetyproducts.com/chemical-resistant-butyl-viton-gloves.html
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19216~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2002:44:08~~2-Hydroxy-5-methoxyacetophenone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2'-Hydroxy-
5'-methoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048926#personal-protective-equipment-for-handling-
2-hydroxy-5-methoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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